![molecular formula C16H18N2O4S B2591054 [4-[(4-methylphenyl)carbamoyl]phenyl] N,N-dimethylsulfamate CAS No. 338396-30-8](/img/structure/B2591054.png)
[4-[(4-methylphenyl)carbamoyl]phenyl] N,N-dimethylsulfamate
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Description
[4-[(4-methylphenyl)carbamoyl]phenyl] N,N-dimethylsulfamate (MPS) is a chemical compound that has been widely used in scientific research as a tool for studying various biological processes. MPS is a sulfamate ester that is structurally similar to the widely used carbonic anhydrase inhibitor acetazolamide. MPS has been shown to have a wide range of biological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects.
Scientific Research Applications
Anticancer Potential of Cinnamic Acid Derivatives
Cinnamic acid derivatives have garnered attention for their antitumor efficacy. These compounds, which include various cinnamoyl derivatives like acids, esters, amides, and hydrazides, have been studied for their potential in anticancer research. The review by De, Baltas, and Bedos-Belval (2011) provides a comprehensive overview of the synthesis and biological evaluation of these derivatives, highlighting their significance in medicinal research (De, Baltas, & Bedos-Belval, 2011).
Health Benefits of 4,4-Dimethyl Phytosterols
Zhang et al. (2019) discuss 4,4-dimethyl phytosterols, which, like the compound , contain methyl groups that significantly influence molecular recognition and bioactivity. These compounds are known for their health benefits, particularly in disease prevention, and their involvement in the endogenous cannabinoid system (ECS) (Zhang et al., 2019).
Role of Phenolic Compounds in Therapeutics
The pharmacological properties and therapeutic potential of phenolic compounds, such as thymol, highlight the importance of methylated phenols in various treatments. The review by Meeran et al. (2017) outlines thymol's multiple therapeutic actions against a wide range of diseases, underscoring the role of phenolic structures in medicinal chemistry (Meeran, Javed, Al Taee, Azimullah, & Ojha, 2017).
Advanced Oxidation Processes and Environmental Implications
Qutob et al. (2022) review the use of advanced oxidation processes (AOPs) for the degradation of acetaminophen, showcasing the significance of chemical transformations and the environmental impact of synthetic compounds. This review could provide insights into the environmental implications and degradation pathways of complex chemicals, including those similar to the compound (Qutob, Hussein, Alamry, & Rafatullah, 2022).
properties
IUPAC Name |
[4-[(4-methylphenyl)carbamoyl]phenyl] N,N-dimethylsulfamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S/c1-12-4-8-14(9-5-12)17-16(19)13-6-10-15(11-7-13)22-23(20,21)18(2)3/h4-11H,1-3H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WELHUHHRZJTXGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OS(=O)(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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